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Executive Summary
This document outlines the current standing of the synthetic fragrance molecule, Cashmeran
(CAS 33704-61-9), in the context of material science. An extensive review of scientific literature

and patent databases reveals that Cashmeran has no established or documented direct

applications as a functional component in material science research. Its use is overwhelmingly

confined to the fragrance industry, where it is valued for its complex olfactory profile, combining

musky, woody, and spicy notes.[1][2][3][4]

However, the intersection of fragrance chemistry and material science is not void. Material

science principles are frequently applied to fragrance molecules like Cashmeran, primarily for

the purpose of controlled release and protection of the volatile compound. This is achieved

through encapsulation in polymeric systems.[5][6][7][8] Therefore, these notes will focus on this

indirect but significant application area. We will provide a detailed protocol for the

microencapsulation of fragrance oils—a technique directly applicable to Cashmeran—and

summarize the relevant physicochemical properties of the molecule.

Physicochemical Properties of Cashmeran
While not typically evaluated for material science applications, the following properties are

crucial for its performance as a fragrance and would be foundational for any theoretical

material application.
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Property Value Significance Reference

IUPAC Name

(RS)-1,1,2,3,3-

Pentamethyl-

1,2,3,5,6,7-

hexahydro-4H-inden-

4-one

Defines the chemical

structure.
[4]

Molecular Weight 206.33 g/mol
Influences volatility

and diffusion.
-

Appearance
White solid (liquid

when warm)

Relevant for

processing and

formulation.

[4]

Boiling Point

256°C to 286°C (with

some decomposition

> 220°C)

Indicates low volatility,

suitable for a base

note.

[9]

Vapor Pressure
0.009316 mm Hg @

23°C

Quantifies its low

volatility, contributing

to longevity.

[9]

Log KOW (Log P) 4.2

Indicates high

hydrophobicity and

moderate water

solubility.[9][10]

[9][10]

Tenacity on Skin ~48 hours

Measures its

persistence, a key

fragrance metric.

[9]

Functional Group Ketone

Provides a potential

site for chemical

reactions, such as

forming pro-fragrance

polymers.[9][11]

[9][11]
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Application Focus: Microencapsulation for
Controlled Fragrance Release
The primary application of material science relevant to Cashmeran is its encapsulation within

polymer shells. This technology protects the fragrance from degradation and controls its

release over time, which can be triggered by friction, heat, or changes in pH.[6][7][12] This is

particularly useful in consumer products like laundry detergents, fabric softeners, and personal

care items.[8][13]

The following protocol is a representative method for creating fragrance-loaded microcapsules

using interfacial radical polymerization, a technique suitable for encapsulating hydrophobic oils

like Cashmeran.

Experimental Protocol: One-Pot Interfacial
Polymerization for Fragrance Microencapsulation
Objective: To synthesize core-shell microcapsules containing a fragrance oil (e.g., Cashmeran)

via one-pot interfacial radical polymerization. This method is adapted from established

procedures for creating stable, biobased microcapsules for consumer product applications.[13]

Materials:

Oil Phase:

Fragrance Oil (Core Material, e.g., Cashmeran or a model fragrance oil)

Hydrophobic Monomers (e.g., tetrahydrofurfuryl methacrylate)

Cross-linking Monomer (e.g., glycerol dimethacrylate)

Hydrophilic Monomers (e.g., itaconic acid derivatives)

Thermal Radical Initiator (e.g., 2,2'-Azobis(2,4-dimethylvaleronitrile), V-65)

Aqueous Phase:

Deionized Water
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Emulsifiers/Stabilizers (e.g., Poly(vinyl alcohol) (PVA), Hydroxypropyl methylcellulose

(HPMC))

Equipment:

High-shear mechanical stirrer (homogenizer)

Jacketed reaction vessel with temperature control

Nitrogen inlet

Condenser

Procedure:

Preparation of the Aqueous Phase:

In the jacketed reaction vessel, dissolve the emulsifiers (e.g., 0.34 wt% PVA and 0.68 wt%

HPMC) in deionized water (e.g., 59.1 wt%).[13]

Stir until fully dissolved. Begin purging the system with nitrogen to create an inert

atmosphere.

Preparation of the Oil Phase:

In a separate beaker, mix the fragrance oil (e.g., 31.8 wt%), all monomers (hydrophobic,

hydrophilic, and cross-linker, totaling ~8 wt%), and the thermal initiator (e.g., 0.16 wt%).

[13]

Stir until a homogenous oil phase is achieved.

Emulsification:

While stirring the aqueous phase at a high speed (e.g., 900 rpm), slowly add the prepared

oil phase to create an oil-in-water emulsion.[13]

Continue stirring at 25°C for 30 minutes to ensure the formation of stable oil droplets of the

desired size.
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Polymerization:

Initiate the polymerization by gradually increasing the temperature of the reaction vessel. A

typical heating profile is:

Ramp from 25°C to 85°C over 1.5 hours.[13]

Hold at 85°C for 1 hour to ensure high monomer conversion.[13]

Cool down from 85°C to 25°C over 1 hour.[13]

Maintain constant stirring (900 rpm) and a nitrogen atmosphere throughout the

polymerization process. The generated amphiphilic copolymers will migrate to the oil-water

interface, forming a cross-linked polymer shell around the fragrance oil core.[13]

Recovery and Analysis:

The resulting product is a slurry of microcapsules.

The microcapsules can be analyzed for size and morphology (e.g., using scanning

electron microscopy), encapsulation efficiency (e.g., via solvent extraction and

spectroscopy), and release characteristics (e.g., thermogravimetric analysis or headspace

gas chromatography).

Visualized Workflows and Relationships
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Caption: Workflow for fragrance oil microencapsulation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b120643?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragrance Molecule

Material Science Application

Functional ProductCashmeran
(Volatile Ketone)

Controlled Release System
(e.g., Encapsulation, Pro-fragrance)

is encapsulated by / bonded to

Polymer Matrix
(e.g., Polyurea, Polysiloxane)

forms the structure for

Click to download full resolution via product page

Caption: Relationship between Cashmeran and material science.

Conclusion
While Cashmeran is not used as a building block for functional materials, it serves as a prime

example of a high-value active ingredient whose performance is enhanced by material science.

The research focus is not on creating a "Cashmeran polymer" for mechanical or electronic

properties, but on designing sophisticated polymer-based delivery systems to mediate its

release.[6][7] For researchers in material science, the opportunity lies in the development of

novel, sustainable, and stimulus-responsive encapsulation and delivery systems for high-value

volatile compounds like Cashmeran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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